2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide
• InChI: InChI=1S/C17H12N2O2/c1-2-12-6-5-7-13(10-12)18-17(20)11-15-14-8-3-4-9-16(14)21-19-15/h1,3-10H,11H2,(H,18,20)
• InChI Key: USZWAYZJARDJMA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC(=O)CC2=NOC3=CC=CC=C32
• Molecular Formula: C17H12N2O2
• Molecular Weight: 276.29 g/mol

Description

2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide, also known as BEPA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide is not fully understood, but it is thought to act by binding to specific targets in cells and modulating their activity. In some cases, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been found to inhibit the activity of certain enzymes or ion channels, while in other cases it may enhance the activity of other proteins. Further research is needed to fully elucidate the mechanism of action of 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide.
Biochemical and physiological effects:
2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been found to exhibit a range of biochemical and physiological effects, depending on the specific target it binds to. In some cases, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been shown to inhibit the activity of certain ion channels, which can affect the electrical activity of cells and tissues. In other cases, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been found to inhibit the activity of enzymes involved in various metabolic pathways, which can affect the levels of certain molecules in cells. These effects can have implications for a range of biological processes, including neurotransmission, metabolism, and cell signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide in lab experiments is its specificity for certain targets, which can allow researchers to selectively modulate the activity of these targets without affecting other processes in cells. Additionally, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide is a synthetic compound, which means that it can be easily produced in large quantities and purified for use in experiments. However, one limitation of using 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide may have off-target effects or interact with other molecules in cells, which can complicate data interpretation.

Future Directions

There are a number of future directions for research on 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide and related compounds. One area of interest is the development of new 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide derivatives with improved activity and selectivity for specific targets. Additionally, further research is needed to fully elucidate the mechanism of action of 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide and its effects on various biological processes. Finally, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide may have applications in the development of new therapies for neurological disorders, cancer, and other diseases, which will require further investigation in preclinical and clinical settings.

Synthesis Methods

2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 3-ethynylaniline with 2-aminobenzoxazole in the presence of acetic anhydride and a catalyst such as triethylamine. Other methods involve the use of different starting materials and reaction conditions, but the overall goal is to produce a pure form of 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide that can be used in scientific experiments.

Scientific Research Applications

2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been studied for its potential applications in a range of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been found to inhibit the activity of certain ion channels in the brain, which may have implications for the treatment of neurological disorders such as epilepsy. In cancer research, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been shown to inhibit the growth of certain tumor cells, making it a potential candidate for the development of new cancer therapies. In drug discovery, 2-(1,2-benzoxazol-3-yl)-N-(3-ethynylphenyl)acetamide has been used as a scaffold for the design of new compounds with improved activity and selectivity.